Cas no 1805473-44-2 (3-Bromo-5-nitropyridine-4-sulfonyl chloride)

• Product Name: 3-Bromo-5-nitropyridine-4-sulfonyl chloride
• CAS No: 1805473-44-2
• MF: C₅H₂BrClN₂O₄S
• MW: 301.502377986908
• CID: 4901894
• Update Time: 2025-10-28

3-Bromo-5-nitropyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-nitropyridine-4-sulfonyl chloride

• Inchi： 1S/C5H2BrClN2O4S/c6-3-1-8-2-4(9(10)11)5(3)14(7,12)13/h1-2H
• InChI Key： QVGFCDCCVFIBPX-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1S(=O)(=O)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 324
• XLogP3: 1.4
• Topological Polar Surface Area: 101

Additional information on 3-Bromo-5-nitropyridine-4-sulfonyl chloride

3-Bromo-5-Nitropyridine-4-Sulfonyl Chloride: A Comprehensive Overview

3-Bromo-5-nitropyridine-4-sulfonyl chloride, also known by its CAS number 1805473-44-2, is a highly reactive organic compound with significant applications in various fields of chemistry. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of sulfonamides, sulfonates, and other sulfur-containing compounds. The structure of 3-bromo-5-nitropyridine-4-sulfonyl chloride consists of a pyridine ring substituted with bromine at position 3, a nitro group at position 5, and a sulfonyl chloride group at position 4. These substituents impart unique chemical properties to the molecule, making it a valuable reagent in organic synthesis.

The synthesis of 3-bromo-5-nitropyridine-4-sulfonyl chloride typically involves multi-step reactions starting from pyridine derivatives. The introduction of the bromine and nitro groups is often achieved through electrophilic substitution reactions, while the sulfonyl chloride group can be introduced via sulfonation followed by conversion to the corresponding sulfonyl chloride. The reaction conditions, such as temperature, solvent, and catalysts, play a crucial role in determining the yield and purity of the final product. Recent advancements in catalytic systems have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact.

3-Bromo-5-nitropyridine-4-sulfonyl chloride exhibits high reactivity due to the electron-withdrawing nature of its substituents. The bromine atom at position 3 and the nitro group at position 5 create a highly electron-deficient pyridine ring, which enhances the electrophilicity of the sulfonyl chloride group. This makes the compound an excellent electrophile in nucleophilic substitution reactions. For instance, it can react with amines to form sulfonamides or with alcohols to produce sulfonate esters. These derivatives are valuable intermediates in pharmaceutical chemistry, agrochemicals, and materials science.

In recent years, researchers have explored the use of 3-bromo-5-nitropyridine-4-sulfonyl chloride in the synthesis of bioactive molecules. For example, studies have shown that this compound can be employed as a building block for constructing heterocyclic frameworks with potential pharmacological activity. Its ability to participate in various coupling reactions has made it a versatile reagent in medicinal chemistry. Additionally, its role as an intermediate in the synthesis of advanced materials, such as polymers and dyes, has been documented in recent scientific literature.

The chemical stability of 3-bromo-5-nitropyridine-4-sulfonyl chloride is influenced by its substituents. The presence of electron-withdrawing groups increases its susceptibility to hydrolysis under certain conditions. However, its stability can be enhanced by appropriate storage conditions, such as keeping it in an inert atmosphere or at low temperatures. Understanding these factors is crucial for ensuring safe handling and optimal performance during chemical reactions.

In terms of applications, 3-bromo-5-nitropyridine-4-sulfonyl chloride has found utility in both academic research and industrial settings. Its use as a reagent for synthesizing complex organic molecules continues to expand due to its unique reactivity profile. Furthermore, ongoing research into its catalytic properties suggests potential applications in asymmetric synthesis and green chemistry.

In conclusion, 3-bromo-5-nitropyridine-4-sulfonyl chloride, with its CAS number 1805473-44-2, is a versatile compound with significant potential in organic synthesis and materials science. Its reactivity profile and structural features make it an invaluable tool for chemists working on diverse projects ranging from drug discovery to advanced material development.